Cas no 1096879-46-7 (3-Amino-4-(isopentyloxy)benzoic Acid)

• Product Name: 3-Amino-4-(isopentyloxy)benzoic Acid
• CAS No: 1096879-46-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD12168704
• CID: 1188789
• PubChem ID: 43379737
• Update Time: 2025-04-20

3-Amino-4-(isopentyloxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-isopentyloxy-benzoic Acid
• 3-Amino-4-(isopentyloxy)benzoicacid
• AKOS009475172
• SB77062
• WTB87946
• MFCD12168704
• 3-Amino-4-(3-methylbutoxy)benzoic acid
• 1096879-46-7
• 3-Amino-4-(isopentyloxy)benzoic acid
• PS-5025
• 3-Amino-4-(isopentyloxy)benzoic Acid

• MDL： MFCD12168704
• Inchi： 1S/C12H17NO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6,13H2,1-2H3,(H,14,15)
• InChI Key： WCRXLOVISGRZSQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1N)CCC(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.6Ų